1-(4-methylphenyl)-3-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea

• IUPAC Name: 1-(4-methylphenyl)-3-[[1-(4-methylphenyl)tetrazol-5-yl]methyl]urea
• InChI: InChI=1S/C17H18N6O/c1-12-3-7-14(8-4-12)19-17(24)18-11-16-20-21-22-23(16)15-9-5-13(2)6-10-15/h3-10H,11H2,1-2H3,(H2,18,19,24)
• InChI Key: CCKGDQSDDFFFRB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)NC(=O)NCC2=NN=NN2C3=CC=C(C=C3)C
• Molecular Formula: C17H18N6O
• Molecular Weight: 322.4 g/mol

Description

1-(4-methylphenyl)-3-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea (MMTU) is a synthetic compound that has been studied extensively in the scientific community. It is a derivative of 4-methylphenyl-1H-1,2,3,4-tetrazol-5-ylmethylurea (MPTU), which is a compound that has been used in the synthesis of various drugs. MMTU is a highly versatile compound that has been used in a variety of scientific research applications. It has been used in the synthesis of many drugs, as well as in the investigation of biochemical and physiological effects.

Scientific Research Applications

1-(4-methylphenyl)-3-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea has been used in a variety of scientific research applications. It has been used in the synthesis of drugs, such as the anti-inflammatory drug celecoxib, as well as in the investigation of biochemical and physiological effects. 1-(4-methylphenyl)-3-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea has also been used to study the structure and function of proteins, as well as to investigate the effects of various drugs on the body. Additionally, 1-(4-methylphenyl)-3-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea has been used in the synthesis of several other compounds, such as the antifungal agent itraconazole.

Mechanism of Action

The exact mechanism of action of 1-(4-methylphenyl)-3-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea is not yet fully understood. However, it is believed that 1-(4-methylphenyl)-3-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea acts as an inhibitor of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of prostaglandins and other eicosanoids. By inhibiting the activity of this enzyme, 1-(4-methylphenyl)-3-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea is thought to reduce inflammation and pain. Additionally, 1-(4-methylphenyl)-3-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea is thought to have antioxidant and anti-cancer properties.
Biochemical and Physiological Effects
1-(4-methylphenyl)-3-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea has been found to have a variety of biochemical and physiological effects. In addition to its anti-inflammatory and antioxidant properties, 1-(4-methylphenyl)-3-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea has been found to have anti-cancer and anti-viral properties. Additionally, 1-(4-methylphenyl)-3-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea has been found to have neuroprotective effects, as well as to be active against certain bacteria and fungi.

Advantages and Limitations for Lab Experiments

1-(4-methylphenyl)-3-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and it can be used in a variety of scientific research applications. Additionally, 1-(4-methylphenyl)-3-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea has been found to be active against a variety of organisms, making it a useful tool for studying the effects of various compounds on living systems. However, 1-(4-methylphenyl)-3-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea also has some limitations. It is not as widely available as some other compounds, and it is not as well-studied as some other compounds.

Future Directions

In order to further explore the potential of 1-(4-methylphenyl)-3-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea, there are several future directions that could be pursued. For example, further research could be conducted to investigate the effects of 1-(4-methylphenyl)-3-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea on various diseases, such as cancer and viral infections. Additionally, further research could be conducted to investigate the potential of 1-(4-methylphenyl)-3-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea as an antioxidant and neuroprotective agent. Furthermore, further research could be conducted to investigate the potential of 1-(4-methylphenyl)-3-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea as an anti-fungal agent. Finally, further research could be conducted to investigate the potential of 1-(4-methylphenyl)-3-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea as an anti-bacterial agent.

Synthesis Methods

The synthesis of 1-(4-methylphenyl)-3-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea is relatively straightforward and can be achieved through several different methods. The most common method involves reacting 4-methylphenyl-1H-1,2,3,4-tetrazol-5-ylmethylurea (MPTU) with an alkylating agent, such as methyl iodide. This reaction yields 1-(4-methylphenyl)-3-{[1-(4-methylphenyl)-1H-1,2,3,4-tetrazol-5-yl]methyl}urea as the main product. Other methods, such as the reaction of 4-methylphenyl-1H-1,2,3,4-tetrazol-5-ylmethylurea (MPTU) with a diazonium salt, are also possible.